Cas no 1798412-07-3 ((2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one
• CAS No: 1798412-07-3
• MF: C₂₂H₂₅NO₃S
• MW: 383.503804922104
• CID: 5375619
• Update Time: 2025-07-14

(2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one
• (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one

• Inchi： 1S/C22H25NO3S/c1-25-19-10-8-17(16-20(19)26-2)9-11-22(24)23-13-12-21(27-15-14-23)18-6-4-3-5-7-18/h3-11,16,21H,12-15H2,1-2H3/b11-9+
• InChI Key： PHSPIOUMMPJENY-PKNBQFBNSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)SCC1)(=O)/C=C/C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one

Compound Introduction: (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one (CAS No. 1798412-07-3)

The compound (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one, identified by its CAS number 1798412-07-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system of a phenyl ring and a thiazepane core, has garnered attention due to its structural complexity and potential biological activities. The presence of 3,4-dimethoxyphenyl and 7-phenyl-1,4-thiazepan-4-yl substituents suggests a unique interplay of electronic and steric effects that may contribute to its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The thiazepane scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. In this context, the compound (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one (CAS No. 1798412-07-3) stands out as a promising candidate for further investigation. The conjugated double bond system and the aromatic rings introduce multiple sites for interaction with biological targets, making it a versatile molecule for drug design.

The 3,4-dimethoxyphenyl moiety is particularly noteworthy due to its known pharmacophoric properties. Dimethoxy-substituted aromatic rings are frequently found in bioactive molecules and have been shown to enhance binding affinity and selectivity. This feature may contribute to the compound's potential therapeutic effects by improving its interaction with specific receptors or enzymes. Additionally, the 7-phenyl-1,4-thiazepan-4-yl group adds another layer of complexity, providing a rigid structure that could stabilize the molecule's conformation in biological environments.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can target multiple pathways simultaneously. The structural features of (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yll)propenone (CAS No. 1798412-07) align well with this trend. The compound's ability to engage with multiple biological targets could lead to synergistic effects, potentially enhancing its therapeutic efficacy. This concept is particularly relevant in the treatment of complex diseases where polypharmacology plays a crucial role.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results suggest that it may exhibit properties relevant to neurodegenerative diseases and inflammation. The thiazepane core has been implicated in modulating neurotransmitter release and receptor function, while the aromatic rings could influence inflammatory pathways. These findings are consistent with the growing interest in heterocyclic compounds as therapeutic agents.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic challenge. The conjugated system requires precise control during synthesis to ensure optimal biological activity. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only demonstrate the compound's complexity but also showcase the advancements in pharmaceutical synthesis.

The potential applications of (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenoxythiazepanone) (CAS No. 1798412) extend beyond traditional therapeutic areas. Its structural motifs suggest potential utility in developing novel agrochemicals and industrial chemicals where similar scaffolds are known to exhibit desirable properties. The versatility of this compound underscores its importance as a building block for future chemical innovation.

As research progresses, further optimization of this molecule will be essential to enhance its pharmacological profile. Techniques such as structure-based drug design and computational modeling can provide valuable insights into improving its potency and selectivity. Collaborative efforts between chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The global landscape of pharmaceutical research continues to evolve rapidly, with an increasing emphasis on innovative molecular architectures. The compound (2E)-3-(3,4-dimethoxyphenyl)-1-(7-phenoxythiazepanone) (CAS No. 1798412) exemplifies this trend by combining traditional pharmacophores with modern synthetic strategies. Its exploration represents not only a scientific endeavor but also a testament to the ongoing quest for novel solutions to complex health challenges.